Zirconate(3-), 2,2-bis(2-propenyloxy)methyl-1-butanolato-.kappa.OP,P-diisooctyl diphosphato(2-)-.kap
Zirconate(3-), 2,2-bis(2-propenyloxy)methyl-1-butanolato-.kappa.OP,P-diisooctyl diphosphato(2-)-.kap
Brand Name:
Vulcanchem
CAS No.:
113252-64-5
VCID:
VC0055612
InChI:
InChI=1S/3C16H36O7P2.C12H22O3.Zr/c3*1-5-9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*15-16H,5-14H2,1-4H3,(H2,17,18,19);4-5,13H,1-2,6-11H2,3H3;
SMILES:
[H+].[H+].[H+].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCC(CO)(COCC=C)COCC=C.[Zr]
Molecular Formula:
C60H130O24P6Zr
Molecular Weight:
1512.743
Zirconate(3-), 2,2-bis(2-propenyloxy)methyl-1-butanolato-.kappa.OP,P-diisooctyl diphosphato(2-)-.kap
CAS No.: 113252-64-5
Main Products
VCID: VC0055612
Molecular Formula: C60H130O24P6Zr
Molecular Weight: 1512.743
CAS No. | 113252-64-5 |
---|---|
Product Name | Zirconate(3-), 2,2-bis(2-propenyloxy)methyl-1-butanolato-.kappa.OP,P-diisooctyl diphosphato(2-)-.kap |
Molecular Formula | C60H130O24P6Zr |
Molecular Weight | 1512.743 |
IUPAC Name | bis(2-ethylhexoxy)phosphoryl hydrogen phosphate;2,2-bis(prop-2-enoxymethyl)butan-1-ol;hydron;zirconium |
Standard InChI | InChI=1S/3C16H36O7P2.C12H22O3.Zr/c3*1-5-9-11-15(7-3)13-21-25(20,23-24(17,18)19)22-14-16(8-4)12-10-6-2;1-4-7-14-10-12(6-3,9-13)11-15-8-5-2;/h3*15-16H,5-14H2,1-4H3,(H2,17,18,19);4-5,13H,1-2,6-11H2,3H3; |
Standard InChIKey | TUBGOIUJWBFZMJ-UHFFFAOYSA-N |
SMILES | [H+].[H+].[H+].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCCCC(CC)COP(=O)(OCC(CC)CCCC)OP(=O)(O)[O-].CCC(CO)(COCC=C)COCC=C.[Zr] |
Last Modified | Aug 20 2021 |
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